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Compound Focus: Perbromic acid

CAS No.: 19445-25-1

Cat. No.: S589802

Key Factors Preventing Autocatalytic Decomposition

Based on the available literature, the stability of perbromic acid (HBrOa) is influenced by several critical

factors. The following table outlines these key parameters and the recommended control measures.

Factor Description Control Measure
Concentration Solutions >6M are unstable in air and prone to  Maintain aqueous solutions at a
autocatalytic decomposition [1]. concentration of 6M or lower [1].
Metal lon Metal ions such as Ce#* and Ag* can Avoid contact with catalytic metal
Contamination catalyze the decomposition reaction [1]. ions; use high-purity reagents

and containers.

pH / Protonation Perbromic acid cannot be formed by Synthesize and maintain the
displacement from perchloric acid; it must be compound in its protonated form
made by protonation of the perbromate ion from perbromate salts.
[1].

Handling & Storage Protocols
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To ensure safety and stability in the laboratory, adhere to the following protocols.

o Storage Specifications

o Solution Concentration: Store perbromic acid as an aqueous solution at a concentration of
<6M [1].

o Container: Use sealed, chemically resistant containers (e.g., glass) to prevent contamination
and evaporation.

o Environment: Store in a cool, well-ventilated area, away from direct sunlight and heat sources.

¢ Operational Best Practices

o Synthesis: Prepare perbromic acid by protonating perbromate salts. Do not attempt synthesis
via displacement from perchloric acid [1].

o Contamination Control: Use equipment and reagents of high purity to avoid introducing
catalytic metal ions like Ce** and Ag* [1].

o Decomposition Response: In case of decomposition, which releases toxic brown bromine
vapors, evacuate and ventilate the area immediately. Decontaminate surfaces with a reducing
agent suitable for bromine [1].

o Safety Precautions

o Personal Protective Equipment (PPE): Wear appropriate gloves, a lab coat, and safety
goggles. Use a face shield and acid-resistant apron when handling concentrated solutions.

o Hazards: Perbromic acid is a powerful oxidizer and is corrosive to the skin, eyes, and
respiratory and digestive tracts. Prolonged exposure can lead to organ damage [1].

Stabilization Strategy Workflow

The following diagram illustrates the logical workflow for stabilizing perbromic acid, integrating the key

control factors.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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